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Compound of Interest

Compound Name: 5,7,2',3'-Tetrahydroxyflavone

CAS No.: 74805-70-2

Cat. No.: B1238576

Get Quote

Executive Summary & Chemical Context[2][3][4][5]
[6][7][8]
5,7,2',3'-Tetrahydroxyflavone is a specific polyphenolic flavonoid isomer, structurally related

to Luteolin (5,7,3',4'-tetrahydroxyflavone). In drug development and biochemical research, it is

utilized for its potential antioxidant, anti-inflammatory, and kinase-inhibitory properties.

While often perceived as "natural" compounds, concentrated flavonoids present specific

laboratory hazards.[1][2] They are generally classified as Irritants (Skin/Eye/Respiratory) and

possess Aquatic Toxicity.[1][2]

Core Directive: This protocol moves beyond generic "hazardous waste" labels.[1][2][3] It

provides a disposal strategy based on the chemical's solubility profile (lipophilic/polyphenolic)

and reactivity (oxidation potential), ensuring compliance with RCRA standards and preventing

environmental release.[2]
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Before handling waste, operators must understand the physicochemical properties driving the

disposal logic.

Property Specification Operational Implication

Physical State Yellow/Pale Solid Powder

High dust potential; requires

respiratory protection during

weighing/transfer.[1][2]

Solubility DMSO, Ethanol, Methanol

Insoluble in water. Do NOT

attempt to wash down drains; it

will precipitate and clog

plumbing or contaminate

aquatic systems.[1]

Reactivity Polyphenolic (Acidic protons)

Sensitive to strong oxidizers.

[1][2] Can form quinones upon

oxidation.[1][2]

GHS Classification H315, H319, H335, H401

Irritating to mucosal

membranes; Toxic to aquatic

life.

Pre-Disposal Segregation Strategy
The Scientific Logic: Effective disposal of 5,7,2',3'-Tetrahydroxyflavone relies on segregation

by solvent compatibility.[1] As a polyphenol, it is prone to oxidation.[1][2][4][5] Mixing it with

incompatible waste streams (e.g., strong oxidizing acids like Nitric Acid) can lead to exothermic

reactions or the formation of complex, toxic quinone byproducts.
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Figure 1: Waste Stream Decision Matrix.[1][2] Select the disposal path based on the solvent

carrier to ensure chemical compatibility and regulatory compliance.

Step-by-Step Disposal Protocols
Scenario A: Dry Solid (Pure Substance)
Applicable to: Expired stocks, weighing boat residues, spill cleanup solids.

Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth

HDPE jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: 5,7,2',3'-Tetrahydroxyflavone.[1][2]

Hazards: Irritant, Aquatic Toxin.[1][2]

Disposal: Place in the Solid Hazardous Waste bin intended for incineration.

Why? High-temperature incineration (

C) completely oxidizes the flavone ring structure into CO2 and H2O, eliminating biological
activity.[1][2]

Scenario B: Solvated Stock Solutions (DMSO/Methanol)
Applicable to: Unused stock solutions, mother liquor from synthesis.[1]

Identification: Confirm the solvent.

If DMSO/Methanol/Ethanol: Use Non-Halogenated Organic Waste.[1][2]

If Chloroform/DCM: Use Halogenated Organic Waste.[1][2]

Transfer: Pour into the appropriate safety carboy. Use a funnel to prevent drips.[1][2]

Rinsing: Rinse the original vial with a small volume (

mL) of the same solvent and add this rinse to the waste container.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.benchchem.com/product/b1238576/docs?utm_src=pdf-body#5-7-2-3-tetrahydroxyflavone-operational-safety-disposal-protocol
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7_2_3_-Tetrahydroxyflavone
https://www.chemfaces.com/natural/2-3-5-7-Tetrahydroxyflavone-CFN70373.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why? This ensures the empty vial is "RCRA Empty" (containing

residue) and can be glass-recycled or trashed, while the active compound is captured in
the waste stream.

Scenario C: Contaminated Labware (Glassware/PPE)
Applicable to: Beakers, flasks, spatulas.

Warning: Do not wash heavily soiled glassware directly in the sink.[1][2] The compound will

precipitate in the water and coat the plumbing.

Solvent Wash: Rinse contaminated glassware with Technical Grade Ethanol or Acetone.[1][2]

Collection: Collect this "first rinse" into the Non-Halogenated Organic Waste container.

Final Wash: Once the visible yellow residue is removed, the glassware can be washed with

soap and water in the sink.[1]

Spill Response & Decontamination[1][2]
In the event of a powder spill, immediate action is required to prevent aerosolization (inhalation

hazard).

Spill Workflow Diagram
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Figure 2: Emergency Spill Response Workflow.

Critical Decontamination Note: Avoid using Bleach (Sodium Hypochlorite) directly on dry

flavonoid powder.[1][2]

Mechanism:[5][6][7] Strong oxidizers can react with polyphenols to form chlorinated phenols

or quinones, which may be more toxic or irritating than the parent compound.
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Correct Agent: Use Ethanol (70%) or soapy water to solubilize and remove the compound.[2]

Regulatory & Environmental Context
US EPA (RCRA) Classification
While 5,7,2',3'-Tetrahydroxyflavone is not listed on the specific "P" or "U" lists (unlike acute

toxins like nicotine), it is regulated under the "Cradle-to-Grave" principle.

Waste Code Assignment:

If dissolved in Acetone/Methanol: F003 (Spent Non-Halogenated Solvents).[2]

If pure solid: Generally classified as Non-Regulated Chemical Waste unless it exhibits

ignitability (unlikely), but Best Management Practices (BMP) dictate treating it as

hazardous due to aquatic toxicity.[1][2]

Ecological Impact
Flavonoids can act as endocrine disruptors in certain aquatic species at high concentrations.[1]

[2]

Self-Validating Rule: If the waste stream enters the sewer, you have failed the protocol. All

traces must be captured in incineration-bound containers.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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